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Compound of Interest

Compound Name:
2-Chloro Clomiphene Citrate(E/Z

Mixture)

CAS No.: 1795130-18-5

Cat. No.: B586143

Get Quote

Safe Disposal Protocol: 2-Chloro Clomiphene
Citrate (E/Z Mixture)
Part 1: Executive Safety Assessment (The "Why")
2-Chloro Clomiphene Citrate (a synthetic stilbene derivative and Selective Estrogen Receptor

Modulator) presents a dual-hazard profile that dictates its disposal pathway. Unlike standard

organic waste, this compound is a Category 1B Reproductive Toxin and a Persistent Aquatic

Pollutant.[1]

The presence of the chlorine atom on the ethylene backbone (the "2-chloro" position) confers

metabolic stability to the molecule. Standard landfilling or low-temperature burning is strictly

prohibited because:

Bioaccumulation: The lipophilic nature (LogP ~6) allows it to persist in soil and water,

biomagnifying in the food chain.[1]
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Dioxin Formation Risk: Incomplete combustion of chlorinated aromatics at temperatures

<850°C can generate polychlorinated dibenzodioxins (PCDDs).[1][2]

Immediate Directive: All waste streams containing >0.1% of this substance must be segregated

as Hazardous Pharmaceutical Waste and destined for High-Temperature Incineration.

Part 2: Physicochemical Properties Dictating Disposal
Understanding the molecule's behavior ensures the disposal method is scientifically sound.[1]

Parameter Specification Disposal Implication

Molecular Formula C₂₆H₂₈ClNO[3] • C₆H₈O₇

Chlorine Content: Requires

incineration >1100°C to

prevent dioxin formation.[1]

Solubility
Water: Slightly soluble (as

citrate); Ethanol: Soluble

Cleaning: Water alone is

insufficient for spill cleanup.[1]

Use surfactant or alcohol-

based solvents.[1]

Partition Coeff. (LogP) ~6.0 (Base)

Environmental: High affinity for

organic matter; do not release

to drains/sewer.[1]

Reactivity
Stable; Incompatible with

strong oxidizers

Deactivation: Chemical

oxidation (e.g., Hypochlorite) is

effective for trace surface

deactivation.

Part 3: The Disposal Workflow (Step-by-Step)
This protocol is designed as a self-validating system.[1] If a step cannot be verified (e.g., "Is the

bag sealed?"), the process halts.

Phase A: Segregation at the Bench
Objective: Prevent cross-contamination of non-hazardous waste streams.

Solid Waste (Pure API, Powder, Tablets):
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Collect in a dedicated, rigid, wide-mouth container labeled "CYTOTOXIC /

REPRODUCTIVE TOXIN."

Do not mix with general silica or filter paper waste unless that waste is also destined for

the same incineration stream.[1]

Liquid Waste (Mother Liquors, Solvents):

Segregate into a dedicated carboy.

Critical: Label the carboy with the specific solvent and "Contains Halogenated Organics."

Why: Halogenated waste requires different incinerator injection nozzles than non-

halogenated solvents to prevent corrosion and ensure complete combustion.[1]

Trace Contaminated Consumables (Gloves, Weigh Boats):

Double-bag in yellow "Trace Chemo" bags or equivalent hazardous drug waste bags.

Phase B: Containerization & Labeling
Objective: Ensure containment during transport.

Primary Containment: Use High-Density Polyethylene (HDPE) containers.[1] Glass is

acceptable for liquids but poses a breakage risk.[1]

Secondary Containment: All liquid waste containers must sit within a tray capable of holding

110% of the volume.

Labeling Standard:

Text: "HAZARDOUS WASTE - TOXIC TO REPRODUCTION."[1][3][4][5]

Codes: Add applicable RCRA codes (e.g., "Non-RCRA Regulated Hazardous Waste" or

state-specific codes like California's "Code 352").

CAS #: 50-41-9 (Clomiphene Citrate).[1][3][4][5][6]

Phase C: Final Destruction
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Objective: Molecular mineralization.[1]

Method: High-Temperature Incineration (Rotary Kiln).[1]

Parameter: Minimum 1100°C with a 2-second residence time.

Validation: The facility must provide a Certificate of Destruction (COD) verifying incineration,

not landfilling.

Part 4: Spill Management & Deactivation (Self-Validating
System)
If a spill occurs, you must verify "cleanliness" not just by sight, but by procedure.[1]

Isolate: Evacuate the immediate 3-meter radius.[1] Don PPE (Double Nitrile Gloves,

N95/P100 Respirator, Tyvek Suit).[1]

Contain:

Solid Spill: Cover with wet paper towels (water/surfactant) to prevent dust generation.[1]

DO NOT dry sweep.[1]

Liquid Spill: Absorb with vermiculite or chem-pads.[1]

Deactivate (The Validation Step):

Apply a 10% Sodium Hypochlorite (Bleach) solution to the surface.[1] Allow 15 minutes of

contact time.

Mechanism:[7][8] The oxidizer attacks the alkene double bond and the amine, disrupting

the pharmacophore.

Rinse with water, then wipe with 70% Isopropanol to remove lipophilic residues.[1]

Disposal of Cleanup Materials: All wipes and absorbents go immediately into the Solid Waste

stream (Phase A.1).[1]

Part 5: Process Visualization
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The following diagram illustrates the critical decision logic for handling 2-Chloro Clomiphene

Citrate waste.

Waste Generation:
2-Chloro Clomiphene Citrate

Determine Physical State

Solid Waste
(Powder, Wipes, PPE)

Liquid Waste
(Solvents, Mother Liquor)

Segregate: Yellow Bag
(Trace Chemo/Reprotox)

Segregate: Halogenated
Solvent Carboy

Labeling:
'Reproductive Toxin'

'Halogenated'

Storage:
Satellite Accumulation Area
(Secondary Containment)

Verify Incinerator Specs

High-Temp Incineration
(>1100°C, 2 sec retention)

Compliant Facility Landfill / Sewer

Non-Compliant

PROHIBITED
Redirect Stream
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Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and destruction of halogenated SERM waste.

Note the critical prohibition of landfill pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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